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Compound of Interest

Compound Name: 1,3-Cyclopentanediol

Cat. No.: B3029237 Get Quote

This technical guide provides a comprehensive overview of the meso-1,3-cyclopentanediol
compound, intended for researchers, scientists, and professionals in the field of drug

development. The guide covers the stereochemistry, physicochemical properties, synthesis,

and purification of this compound, presenting data in a structured and accessible format.

Stereochemistry and Structural Elucidation
1,3-Cyclopentanediol possesses two stereocenters, which would typically result in four

possible stereoisomers (2^n, where n=2). However, due to the presence of an internal plane of

symmetry in the cis-isomer, this configuration represents a single, achiral meso compound. The

trans-isomer exists as a pair of enantiomers, (1R,3R)- and (1S,3S)-cyclopentanediol.

Therefore, there are a total of three stereoisomers for 1,3-cyclopentanediol.

The meso compound, cis-1,3-cyclopentanediol, is characterized by having both hydroxyl

groups on the same side of the cyclopentane ring. This arrangement allows for a plane of

symmetry that bisects the molecule, rendering it optically inactive despite the presence of two

chiral carbons.

Physicochemical and Spectroscopic Data
The following tables summarize the key quantitative data for 1,3-cyclopentanediol. Data for

the specific meso (cis) isomer is provided where available, alongside data for the mixture of cis

and trans isomers for comparison.
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Table 1: General and Physical Properties
Property

Value (meso/cis-
isomer)

Value (mixture of
cis and trans)

Reference

Molecular Formula C₅H₁₀O₂ C₅H₁₀O₂ [1]

Molecular Weight 102.13 g/mol 102.13 g/mol [1]

CAS Number 16326-97-9 59719-74-3 [1]

Appearance -
Colorless to slightly

yellow liquid
[2]

Melting Point - 40 °C (lit.)

Boiling Point -
80-85 °C / 0.1 mmHg

(lit.)

Density -
1.094 g/mL at 25 °C

(lit.)

Refractive Index - n20/D 1.484 (lit.)

Table 2: Spectroscopic Data for meso-(cis)-1,3-
Cyclopentanediol

Spectroscopic Data Value Reference

¹H NMR
Data available in spectral

databases.
[3]

¹³C NMR
Data available in spectral

databases.
[1]

Mass Spectrometry
Molecular Ion (M⁺):

102.068079557 Da
[1]

Experimental Protocols
Synthesis of 1,3-Cyclopentanediol via Hydrogenation of
1,3-Cyclopentanedione
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This protocol describes a general method for the synthesis of a mixture of cis- and trans-1,3-
cyclopentanediol through the hydrogenation of 1,3-cyclopentanedione. The ratio of cis to

trans isomers can be influenced by the reaction conditions.[4][5]

Materials:

1,3-Cyclopentanedione

Ruthenium on Carbon (Ru/C) catalyst (5 wt%)

Isopropanol (IPA)

Hydrogen gas (H₂)

Pressure autoclave reactor

Procedure:

A pressure autoclave with a nominal volume of 100 mL is charged with 4.90 g (50 mmol) of

1,3-cyclopentanedione and 250 mg of 5 wt% Ru/C catalyst.

50 mL of isopropanol is added to the reactor.

The autoclave is sealed and purged with hydrogen gas.

The reactor is pressurized to 50 bar with hydrogen gas.

The reaction mixture is stirred at 750 rpm and heated to 100 °C.

The reaction is allowed to proceed for 7 hours.

After the reaction is complete, the reactor is cooled to room temperature and carefully

depressurized.

The reaction mixture is filtered to remove the Ru/C catalyst.

The isopropanol is removed under reduced pressure to yield the crude 1,3-
cyclopentanediol as a mixture of cis and trans isomers.[4][5] The kinetically favored product
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is the cis-isomer.[5]

Purification of meso-(cis)-1,3-Cyclopentanediol by
Fractional Distillation
The separation of the meso (cis) and trans isomers of 1,3-cyclopentanediol can be achieved

by fractional distillation under vacuum, taking advantage of the difference in their boiling points.

[6]

Apparatus:

50 mL two-neck round-bottom flask

10 cm Vigreux column

Distillation head with a condenser

Receiving flask

Vacuum pump and gauge

Procedure:

The crude mixture of cis- and trans-1,3-cyclopentanediol is placed in the round-bottom

flask.

The fractional distillation apparatus is assembled.

A vacuum is applied to the system.

The mixture is heated gently.

Fractions are collected at different temperature ranges, corresponding to the boiling points of

the different isomers. The composition of each fraction can be analyzed by methods such as

gas chromatography (GC) to determine the cis/trans ratio.[6]

Synthesis and Purification Workflow
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The following diagram illustrates the logical workflow for the synthesis of 1,3-cyclopentanediol
and the subsequent separation of its stereoisomers.
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Caption: Synthesis and Purification Workflow for 1,3-Cyclopentanediol Stereoisomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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